3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95%

• IUPAC Name: 3-[2-methoxy-5-(trifluoromethyl)phenyl]pyridine-4-carboxylic acid
• InChI: InChI=1S/C14H10F3NO3/c1-21-12-3-2-8(14(15,16)17)6-10(12)11-7-18-5-4-9(11)13(19)20/h2-7H,1H3,(H,19,20)
• InChI Key: UYMXHAUUBJGHFQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)C2=C(C=CN=C2)C(=O)O
• Molecular Formula: C14H10F3NO3
• DSSTOX Substance ID: DTXSID20688384
• Molecular Weight: 297.23 g/mol
• CAS RN: 1261991-93-8

Description

3-(2-Methoxy-5-trifluoromethylphenyl)isonicotinic acid (3-MTA) is a synthetic compound that has been used in scientific research for a variety of applications. It is a highly versatile compound, with a wide range of potential uses in the laboratory. 3-MTA has a very low solubility in water, making it an ideal compound for use in a variety of experiments. 3-MTA has been used in the study of biochemical and physiological processes, as well as in the development of new drugs and treatments.

Scientific Research Applications

3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95% has been used in a variety of scientific research applications. It has been used in the study of biochemical and physiological processes, as well as in the development of new drugs and treatments. 3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95% has also been used to study the effects of drugs and toxins on cells and tissues. In addition, 3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95% has been used in the study of drug metabolism and in the development of new drug delivery systems.

Mechanism of Action

3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95% has been shown to act as an inhibitor of the enzyme monoamine oxidase (MAO). MAO is responsible for the breakdown of neurotransmitters such as serotonin, dopamine, and norepinephrine. By inhibiting MAO, 3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95% can increase the levels of these neurotransmitters in the brain, which can have a variety of effects on mood, behavior, and cognition.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95% have been studied in a variety of organisms. In humans, 3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95% has been shown to have a variety of effects, including increased levels of serotonin and dopamine, as well as increased activity of the enzyme MAO. In addition, 3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95% has been shown to have antidepressant, anxiolytic, and antipsychotic effects, as well as to improve cognitive performance.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95% in laboratory experiments is its low solubility in water, which makes it ideal for a variety of experiments. However, 3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95% can be toxic in high doses, and it should be handled with care when used in experiments. In addition, 3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95% can interact with other compounds, and it should be used with caution when used in combination with other compounds.

Future Directions

The potential applications of 3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95% are vast, and there are a number of future directions that could be explored. These include further studies into its biochemical and physiological effects, as well as its potential use in the development of new drugs and treatments. In addition, 3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95% could be used in the study of drug metabolism and the development of new drug delivery systems. Finally, 3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95% could be used in the study of neurological disorders, such as depression, anxiety, and schizophrenia, as well as in the development of new treatments for these disorders.

Synthesis Methods

3-(2-Methoxy-5-trifluoromethylphenyl)Isonicotinic acid, 95% can be synthesized in a variety of ways, depending on the desired application. One method involves the reaction of 2-methoxy-5-trifluoromethylphenyl isonicotinic acid with anhydrous sodium sulfate. The reaction is carried out in a polar solvent, such as ethanol or methanol, and the product is then purified by flash chromatography. Another method involves the reaction of 2-methoxy-5-trifluoromethylphenyl isonicotinic acid with anhydrous sodium sulfate in the presence of a base, such as sodium hydroxide. The product is then purified by recrystallization.